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Compound of Interest

2,4-Dimethylazetidine
Compound Name:

hydrochloride
CAS No.: 1803606-22-5
Cat. No.: B1383322

Get Quote

Executive Summary

2,4-Dimethylazetidine hydrochloride (CAS: 470666-35-4 for the (2S,4S) isomer) is a high-
value, four-membered nitrogen heterocycle used primarily as a conformationally restricted
bioisostere of the

-diethylamine moiety. Its significance lies in its ability to lock pharmacophores into specific
spatial orientations, significantly enhancing potency and selectivity in ligand-receptor
interactions—most notably within the serotonin 5-HT

receptor landscape.

This guide details the compound's stereochemical complexity, validated synthesis pathways,
and analytical fingerprints.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
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Property Specification

IUPAC Name 2,4-Dimethylazetidine hydrochloride

Molecular Formula

Molecular Weight 121.61 g/mol

Physical State White to off-white hygroscopic solid

Highly soluble in

Solubility ) )
, MeOH; sparingly soluble in

pKa (Conjugate Acid) ~11.0 (Estimated; Azetidines are strong bases)

High ring strain (~26 kcal/mol) with "butterfly"
Key Structural Feature ]
puckering

Stereochemical Analysis

The 2,4-dimethyl substitution pattern creates two chiral centers, resulting in three distinct
stereoisomers. Understanding these is critical, as biological activity is often strictly limited to the
(2S,4S) isomer.

Isomer Classification

¢ cis-2,4-Dimethylazetidine (Meso): Achiral due to an internal plane of symmetry. The methyl
groups are on the same side of the ring.

¢ trans-(2R,4R)-Dimethylazetidine: Chiral enantiomer.

e trans-(2S,4S)-Dimethylazetidine: Chiral enantiomer. This is the eutomer (active isomer) for
lysergamide derivatives (e.g., LSZ).

Conformational Dynamics

Unlike six-membered rings that adopt chair conformations, the four-membered azetidine ring
undergoes a "puckering” motion to relieve torsional strain between vicinal hydrogens.
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« Planar Transition State: High energy, eclipsed interactions.
e Puckered Ground State: The ring bends ~30° out of plane.

e Impact on Substitution: In the trans isomers, the methyl groups adopt a pseudo-diequatorial
orientation to minimize 1,3-diaxial-like steric clashes, making the trans isomers generally
more thermodynamically stable than the cis form.
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Figure 1: Stereochemical hierarchy of 2,4-dimethylazetidine.

Synthesis Protocol: The Chiral Pool Approach

To ensure stereochemical purity, the "Chiral Pool" synthesis starting from optically pure diols is
the industry standard. This method avoids difficult resolution steps later in the process.

Retrosynthetic Logic

o Target: (2S,4S)-2,4-Dimethylazetidine HCI.[1]
e Precursor: (2S,4S)-2,4-Pentanediol.

e Mechanism: Double nucleophilic displacement (cyclization) of an activated diol by a primary
amine.

Step-by-Step Methodology

Step 1: Activation of the Diol

* Reagents: (2S,4S)-2,4-Pentanediol, Methanesulfonyl chloride (MsClI), Triethylamine (
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), DCM.

e Procedure: The chiral diol is treated with MsCl at 0°C to convert the hydroxyl groups into
good leaving groups (mesylates).

« Critical Control: Maintain low temperature to prevent elimination side reactions.
Step 2: N-Benzylation & Cyclization
e Reagents: Benzylamine (

), Reflux (Acetonitrile or Toluene).

e Mechanism: The amine undergoes an

attack on the first mesylate, followed by an intramolecular
attack on the second mesylate to close the ring.

o Stereochemistry Note: Two

inversions occur (one at each carbon). However, since the nucleophile (amine) bridges both
carbons, the relative stereochemistry is conserved relative to the starting material's
symmetry, yielding the trans-N-benzyl azetidine.

Step 3: Deprotection (Hydrogenolysis)
e Reagents:

(gas), Pd/C catalyst, MeOH.

e Procedure: The benzyl group is cleaved under standard hydrogenation conditions, yielding
the free secondary amine.

o Safety: Azetidines are volatile. Care must be taken during solvent removal.
Step 4: Salt Formation

o Reagents: HCI in Diethyl Ether or Dioxane.
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¢ Procedure: The crude amine solution is treated with anhydrous HCI. The hydrochloride salt
precipitates immediately, stabilizing the strained ring and preventing polymerization.
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Figure 2: Synthetic workflow for the production of the (2S,4S) isomer.
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Analytical Characterization (NMR)

Distinguishing the isomers via

NMR relies on symmetry arguments.

Symmetry . Ring Protons Ring Protons
Isomer Methyl Signal
Element (H2/H4) (H3)
Plane of Diastereotopic
Split into two
cis (meso) Symmetry ( Single Doublet Equivalent ((j pt .
istinc
) multiplets)
Equivalent
] ) (appears as a
trans (C2) Rotation Axis Single Doublet Equivalent triplet or simple

multiplet)

» Diagnostic Feature: In the cis isomer, the two protons on C3 are chemically non-equivalent
(one is cis to the methyls, one is trans). In the trans isomer (

symmetric), the C3 protons are homotopic/equivalent on the NMR timescale due to rapid ring
flipping or symmetry, often simplifying the spectrum.

Applications in Drug Design

The 2,4-dimethylazetidine moiety is a "privileged scaffold" in modern medicinal chemistry.

» Conformational Restriction: It serves as a rigid analogue of a diethylamine group. By locking
the alkyl groups into a specific vector, it reduces the entropic penalty of binding to a receptor.

» Basicity Modulation: The strained ring lowers the pKa slightly compared to acyclic amines,
potentially improving membrane permeability.

o Case Study (LSZ): In the synthesis of Lysergic acid 2,4-dimethylazetidide (LSZ), the (2S,4S)
isomer confers significantly higher potency than LSD itself. This confirms that the
diethylamide group in LSD likely adopts a specific conformation in the binding pocket of the
5-HT
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receptor, which the (2S,4S)-azetidine mimics perfectly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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